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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, spectroscopic profile, synthesis, reactivity, and potential applications of 3-Methyl-4-
nonanol. This secondary alcohol, with its unique branched structure, presents interesting
characteristics for researchers in organic synthesis, materials science, and drug development.
This document consolidates available data to offer a detailed resource for scientists and
professionals, highlighting both established knowledge and areas for further investigation.

Introduction

3-Methyl-4-nonanol (CAS No. 26533-32-4) is a ten-carbon, branched-chain secondary
alcohol.[1] Its structure, featuring a methyl group adjacent to the hydroxyl-bearing carbon,
influences its physical properties and reactivity in ways distinct from its linear isomers. While
not as extensively studied as some other C10 alcohols, 3-Methyl-4-nonanol serves as an
interesting model for understanding the impact of alkyl branching on the characteristics of
aliphatic alcohols. This guide aims to provide a detailed exploration of its chemical identity,
properties, and potential utility.
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Chemical and Physical Properties

The fundamental properties of 3-Methyl-4-nonanol are summarized in the table below. It is
important to note that while some data is available for this specific compound, other properties
are estimated based on its isomers, such as 4-Methyl-4-nonanol.

Property Value Source
IUPAC Name 3-methylnonan-4-ol [1]
CAS Number 26533-32-4 [1]
Molecular Formula C10H220 [1]
Molecular Weight 158.28 g/mol [1]

~201.3 °C at 760 mmHg
Boiling Point (estimated, based on 4-Methyl-  [2]

4-nonanol)

) ~0.828 g/cm?3 (estimated,
Density (2]
based on 4-Methyl-4-nonanol)

B Insoluble in water; soluble in
Solubility ) [3]
organic solvents.

XLogP3 3.6 [1]

Spectroscopic Analysis

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
Methyl-4-nonanol.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Methyl-4-nonanol exhibits characteristic peaks for an aliphatic alcohol. A
broad absorption band is expected in the region of 3200-3600 cm~1, corresponding to the O-H
stretching vibration of the hydroxyl group. Strong C-H stretching vibrations are observed
around 2850-3000 cm~1, and a C-O stretching vibration appears in the 1050-1150 cm~1 region.

[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR Spectroscopy: The 13C NMR spectrum provides a map of the carbon skeleton. The
spectrum of 3-Methyl-4-nonanol shows ten distinct signals, corresponding to the ten carbon
atoms in the molecule.[1]

IH NMR Spectroscopy: While an experimental spectrum is not readily available, a predicted *H
NMR spectrum would show complex splitting patterns due to the presence of multiple chiral
centers and adjacent protons. Key expected signals include a broad singlet for the hydroxyl
proton (which can exchange with D20), a multiplet for the proton on the hydroxyl-bearing
carbon (C4), and a series of overlapping multiplets for the methylene and methyl protons.

Mass Spectrometry (MS)

The mass spectrum of 3-Methyl-4-nonanol would be expected to show a molecular ion peak
(M+) at m/z 158. The fragmentation pattern would likely involve the loss of water (M-18), as
well as a-cleavage on either side of the carbon bearing the hydroxyl group, leading to
characteristic fragment ions.

Synthesis and Reactivity
Synthesis

A plausible and widely applicable method for the synthesis of 3-Methyl-4-nonanol is the
Grignard reaction. This involves the reaction of a Grignard reagent with an appropriate
aldehyde. One potential route is the reaction of pentylmagnesium bromide with 2-
methylbutanal.

Experimental Protocol: Grignard Synthesis of 3-Methyl-4-nonanol
Objective: To synthesize 3-Methyl-4-nonanol via the Grignard reaction.
Materials:

e Magnesium turnings

e 1-Bromopentane
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Anhydrous diethyl ether

2-Methylbutanal

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

In the dropping funnel, prepare a solution of 1-bromopentane in anhydrous diethyl ether.

Add a small amount of the 1-bromopentane solution to the magnesium. The reaction should
initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gentle
warming may be necessary.

Once the reaction has started, add the remaining 1-bromopentane solution dropwise at a
rate that maintains a steady reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent (pentylmagnesium bromide).

Cool the reaction mixture to O °C in an ice bath.

Prepare a solution of 2-methylbutanal in anhydrous diethyl ether and add it to the dropping
funnel.

Add the 2-methylbutanal solution dropwise to the cooled Grignard reagent with vigorous
stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.
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e Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.
o Separate the organic layer, and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

» Remove the solvent by rotary evaporation, and purify the crude product by distillation under
reduced pressure.

+ Mg, Et20 + 2-Methylbutanal - Acidic Workup @

Click to download full resolution via product page

Caption: Grignard Synthesis of 3-Methyl-4-nonanol.

Reactivity

As a secondary alcohol, 3-Methyl-4-nonanol can undergo a variety of reactions characteristic
of this functional group.

Oxidation: Oxidation of 3-Methyl-4-nonanol yields the corresponding ketone, 3-Methyl-4-
nonanone.[4] A variety of oxidizing agents can be used for this transformation, including
chromic acid (Jones reagent), pyridinium chlorochromate (PCC), or Swern oxidation conditions.

Experimental Protocol: Oxidation to 3-Methyl-4-nonanone
Objective: To oxidize 3-Methyl-4-nonanol to 3-Methyl-4-nonanone using Jones reagent.

Materials:
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e 3-Methyl-4-nonanol

e Acetone

o Jones reagent (a solution of chromium trioxide in sulfuric acid)
 |sopropanol

 Diethyl ether

e Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

Procedure:

e Dissolve 3-Methyl-4-nonanol in acetone in a round-bottom flask and cool the solution to O
°C in an ice bath.

e Add Jones reagent dropwise to the stirred solution. The color of the reaction mixture will
change from orange to green/blue.

» Monitor the reaction by thin-layer chromatography (TLC).

e Once the reaction is complete, quench the excess oxidant by adding isopropanol until the
orange color disappears.

» Add water to the reaction mixture and extract the product with diethyl ether.

o Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and
then with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

» Remove the solvent by rotary evaporation to yield the crude 3-Methyl-4-nonanone, which
can be further purified by distillation.
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Caption: Oxidation of 3-Methyl-4-nonanol.

Potential Applications and Biological Significance

While specific applications for 3-Methyl-4-nonanol are not widely documented, its structural
similarity to other C10 alcohols suggests potential uses in several industries.

Flavor and Fragrance Industry: Decanols and their esters are known for their fatty, waxy, and
sometimes floral or citrusy notes.[5] Branched-chain alcohols can contribute unique and
complex aroma profiles. It is plausible that 3-Methyl-4-nonanol or its esters could be used as
components in flavor and fragrance formulations to impart specific nuances.

Chemical Intermediate: As a functionalized ten-carbon molecule, 3-Methyl-4-nonanol can
serve as a building block in the synthesis of more complex molecules, including
pharmaceuticals, agrochemicals, and specialty polymers.

Safety and Toxicology

3-Methyl-4-nonanol is classified as causing serious eye irritation.[1] As with other aliphatic
alcohols, it should be handled with appropriate personal protective equipment, including safety
glasses and gloves, in a well-ventilated area. The toxicology of C10 secondary alcohols is not
extensively studied individually, but in general, they are considered to have low to moderate
acute toxicity.[6] Ingestion can cause gastrointestinal irritation, and high concentrations of vapor
may lead to respiratory tract irritation and central nervous system depression.

Conclusion
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3-Methyl-4-nonanol is a branched secondary alcohol with a range of chemical properties that
make it a subject of interest for further research. While detailed experimental data for some of
its physical and spectroscopic properties are lacking, this guide provides a comprehensive
overview based on available information and reasonable extrapolations from related
compounds. The synthetic and reactive pathways outlined here offer a solid foundation for
researchers looking to work with this molecule. Its potential applications in the flavor and
fragrance industry, as well as a chemical intermediate, warrant further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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